Cas no 69687-80-5 (Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate)
69687-80-5 structure
Product Name:Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate
CAS No:69687-80-5
MF:C8H11NO2
MW:153.178442239761
MDL:MFCD00203859
CID:90477
PubChem ID:592729
Update Time:2025-04-18
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate
- Methyl 2,5-dimethylpyrrole-3-carboxylate
- 2,5-Dimethyl-3-methoxycarbonyl-pyrrol
- 2,5-Dimethyl-pyrrol-3-carbonsaeure-methylester
- 2,5-dimethyl-pyrrole-3-carboxylic acid methyl ester
- 2,5-Dimethyl-1H-pyrrole-3-carboxylic acid methyl ester
- 2,5-Dimethylpyrrole-3-carboxylic acid methyl ester
- CHEBI:183474
- 2,5-dimethyl,4-(carbomethoxy) pyrrole
- MFCD00203859
- SCHEMBL78402
- Maybridge1_008495
- Methyl2,5-dimethyl-1H-pyrrole-3-carboxylate
- HMS565K03
- CCG-41625
- SY101030
- DTXSID70343855
- 1H-Pyrrole-3-carboxylic acid, 2,5-dimethyl-, methyl ester
- 1H-Pyrrole-3-carboxylicacid,2,5-dimethyl-,methyl ester
- 69687-80-5
- AS-40808
- A836610
- SB62124
- SR-01000631686-1
- CS-0038238
- Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate #
- FT-0628417
- AKOS006229774
- BCP14064
- 2,5-Dimethylpyrrole-3-carboxylic acid methyl ester;2,5-Dimethyl-1h-pyrrole-3-carboxylic acid methyl ester;
-
- MDL: MFCD00203859
- Inchi: 1S/C8H11NO2/c1-5-4-7(6(2)9-5)8(10)11-3/h4,9H,1-3H3
- InChI Key: OQWZEJIISPYZPW-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=C(C)NC=1C)=O
Computed Properties
- Exact Mass: 153.07900
- Monoisotopic Mass: 153.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.4
- Topological Polar Surface Area: 42.1A^2
Experimental Properties
- Color/Form: Slightly white powder.
- Density: 1.108
- Melting Point: 115 °C
- Boiling Point: 294 ºC
- Flash Point: 132 ºC
- Refractive Index: 1.521
- PSA: 42.09000
- LogP: 1.41810
- Solubility: Insoluble in water
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109593-25g |
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate |
69687-80-5 | 95% | 25g |
$371 | 2021-08-06 | |
| Alichem | A109000012-10g |
Methyl 2,5-dimethylpyrrole-3-carboxylate |
69687-80-5 | 97% | 10g |
$175.82 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE067-50mg |
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate |
69687-80-5 | 95+% | 50mg |
90.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WE067-200mg |
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate |
69687-80-5 | 95+% | 200mg |
208.0CNY | 2021-07-10 | |
| TRC | M220188-100mg |
Methyl 2,5-Dimethyl-1H-pyrrole-3-carboxylate |
69687-80-5 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M220188-500mg |
Methyl 2,5-Dimethyl-1H-pyrrole-3-carboxylate |
69687-80-5 | 500mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M220188-1g |
Methyl 2,5-Dimethyl-1H-pyrrole-3-carboxylate |
69687-80-5 | 1g |
$ 160.00 | 2022-06-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M68860-500mg |
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate |
69687-80-5 | 500mg |
¥300.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M68860-250mg |
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate |
69687-80-5 | 250mg |
¥190.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M68860-100mg |
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate |
69687-80-5 | 100mg |
¥140.0 | 2021-09-08 |
Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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